Cas no 68453-56-5 (Methyl 4-(morpholin-4-ylmethyl)benzoate)

• Product Name: Methyl 4-(morpholin-4-ylmethyl)benzoate
• CAS No: 68453-56-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD01167691
• CID: 1077410
• PubChem ID: 10466592
• Update Time: 2025-04-20

Methyl 4-(morpholin-4-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(morpholin-4-ylmethyl)benzoate
• METHYL 4-(MORPHOLINOMETHYL)BENZOATE
• 1-(4-methoxycarbonylbenzyl)morpholine
• 4-morpholin-4-ylmethyl-benzoic acid methyl ester
• AM804230
• methyl 4-[(morpholin-4-yl)methyl]benzoate
• methyl 4-morpholin-4-ylmethylbenzoate
• methyl-4-morpholinomethylbenzoate
• methylmorpholinylmethylbenzoate
• Oprea1_488113
• RP13523
• SureCN171628
• DTXSID30440394
• FT-0717082
• SCHEMBL171628
• SY123702
• methyl4-(morpholinomethyl)benzoate
• J-522259
• CS-M1406
• AKOS008952989
• 68453-56-5
• methyl 4-morpholinomethylbenzoate
• BP-20150
• MFCD01167691
• HF-0170
• JENXYLLXQAOUJO-UHFFFAOYSA-N
• DA-41701

• MDL： MFCD01167691
• Inchi： 1S/C13H17NO3/c1-16-13(15)12-4-2-11(3-5-12)10-14-6-8-17-9-7-14/h2-5H,6-10H2,1H3
• InChI Key： JENXYLLXQAOUJO-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C(=O)OC)=CC=2)CC1

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters